Cas no 3513-02-8 (Metaplexigenin)

• Product Name: Metaplexigenin
• CAS No: 3513-02-8
• MF: C₂₃H₃₄O₇
• MW: 422.511868000031
• CID: 2007655
• Update Time: 2025-03-28

Metaplexigenin Chemical and Physical Properties

Names and Identifiers

• Metaplexigenin
• (17S)-12β-Acetyloxy-3β,8,14,17-tetrahydroxypregn-5-en-20-one

• Inchi： 1S/C23H34O7/c1-13(24)21(27)9-10-23(29)20(21,4)18(30-14(2)25)12-17-19(3)7-6-16(26)11-15(19)5-8-22(17,23)28/h5,16-18,26-29H,6-12H2,1-4H3
• InChI Key： RGWATMSCHWACQV-UHFFFAOYSA-N
• SMILES： CC(OC1C2(C(CCC2(C(=O)C)O)(O)C2(C(C3(C(=CC2)CC(O)CC3)C)C1)O)C)=O

Computed Properties

• Exact Mass: 422.23
• Monoisotopic Mass: 422.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives